2-({5-[1-(4-fluorophenoxy)ethyl]-4-methyl-4H-1,2,4-triazol-3-yl}thio)acetamide

• IUPAC Name: 2-[[5-[1-(4-fluorophenoxy)ethyl]-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C13H15FN4O2S/c1-8(20-10-5-3-9(14)4-6-10)12-16-17-13(18(12)2)21-7-11(15)19/h3-6,8H,7H2,1-2H3,(H2,15,19)
• InChI Key: WAXHGBWUKZSGIA-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NN=C(N1C)SCC(=O)N)OC2=CC=C(C=C2)F
• Molecular Formula: C13H15FN4O2S
• Molecular Weight: 310.35 g/mol

Description

2-({5-[1-(4-fluorophenoxy)ethyl]-4-methyl-4H-1,2,4-triazol-3-yl}thio)acetamide, also known as FETAM, is a chemical compound that has gained attention in the scientific community for its potential applications in research.

Mechanism of Action

2-({5-[1-(4-fluorophenoxy)ethyl]-4-methyl-4H-1,2,4-triazol-3-yl}thio)acetamide exerts its effects through the inhibition of various enzymes and proteins, including histone deacetylases, cyclin-dependent kinases, and phosphodiesterases. By inhibiting these enzymes and proteins, this compound can modulate various cellular processes, such as cell growth, differentiation, and apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell growth, enhancement of memory and learning, and antiviral and antibacterial properties. Additionally, this compound has been shown to modulate various signaling pathways, including the MAPK/ERK pathway and the PI3K/AKT pathway.

Advantages and Limitations for Lab Experiments

One advantage of using 2-({5-[1-(4-fluorophenoxy)ethyl]-4-methyl-4H-1,2,4-triazol-3-yl}thio)acetamide in lab experiments is its versatility in various scientific research fields. Additionally, this compound is relatively easy to synthesize and has low toxicity. However, one limitation of using this compound is its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on 2-({5-[1-(4-fluorophenoxy)ethyl]-4-methyl-4H-1,2,4-triazol-3-yl}thio)acetamide. One direction is to explore its potential applications in other scientific research fields, such as immunology and cardiovascular research. Another direction is to investigate the mechanisms underlying its effects on memory and learning. Additionally, further research is needed to optimize the synthesis method of this compound and improve its solubility in water.

Synthesis Methods

2-({5-[1-(4-fluorophenoxy)ethyl]-4-methyl-4H-1,2,4-triazol-3-yl}thio)acetamide can be synthesized through a series of chemical reactions. The first step involves the reaction of 1-(4-fluorophenoxy)ethanol with thioacetic acid to produce 1-(4-fluorophenoxy)ethylthioacetic acid. The second step involves the reaction of 1-(4-fluorophenoxy)ethylthioacetic acid with sodium azide to produce 5-(1-(4-fluorophenoxy)ethyl)-4-methyl-4H-1,2,4-triazole-3-thiol. The final step involves the reaction of 5-(1-(4-fluorophenoxy)ethyl)-4-methyl-4H-1,2,4-triazole-3-thiol with acetic anhydride to produce this compound.

Scientific Research Applications

2-({5-[1-(4-fluorophenoxy)ethyl]-4-methyl-4H-1,2,4-triazol-3-yl}thio)acetamide has been studied for its potential applications in various scientific research fields, including cancer research, neuroscience, and infectious disease research. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In neuroscience, this compound has been shown to enhance memory and learning in animal models. In infectious disease research, this compound has been shown to have antiviral and antibacterial properties.